2-Chloro-4-(3,4-dichloroanilino)-5-methylpyrimidine

• CAS No.: 280582-27-6
• Molecular Formula: C11H8Cl3N3
• Molecular Weight: 288.6 g/mol
• IUPAC Name: 2-chloro-N-(3,4-dichlorophenyl)-5-methylpyrimidin-4-amine
• InChI: InChI=1S/C11H8Cl3N3/c1-6-5-15-11(14)17-10(6)16-7-2-3-8(12)9(13)4-7/h2-5H,1H3,(H,15,16,17)
• InChI Key: QRPHTLAXXXOUIF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN=C(N=C1NC2=CC(=C(C=C2)Cl)Cl)Cl

Description

2-Chloro-4-(3,4-dichloroanilino)-5-methylpyrimidine is a useful research compound. Its molecular formula is C11H8Cl3N3 and its molecular weight is 288.6 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

3,4-Dichloroaniline (639 mg, 3.94 mmol) and concentrated hydrochloric acid (ca. 12M, 0.2 ml, ca. 2.4 mmol) were sequentially added to a solution of 5-methyl-2,4-dichloropyrimidine (643 mg, 3.94 mmol) in n-butanol (20 ml). The mixture was stirred at ambient temperature for 20 hours, after which time a gelatinous precipitate had fallen out of solution. DCM was added until a solution was obtained, and silica (2.5 g) was added. Volatile material was removed by evaporation and the residue was loaded on a Varian Mega Bond Elut column pre-conditioned with ethyl acetate. The column was eluted with 0-10% methanol solution in ethyl acetate containing 0.5% aqueous ammonia. The appropriate fractions were concentrated, and the residue was triturated with n-butanol (20 ml). The filtrate was evaporated onto silica (2.5 g) and loaded on a Varian Mega Bond Elut column pre-conditioned with isohexane. The column was eluted with 0-50% ethyl acetate solution in isohexane. Concentration of the appropriate fractions gave the product as a white solid (340 mg, 26%). NMR: 2.17 (s, 3H), 7.60 (d, 1H), 7.70 (dd, 1H), 8.00 (d, 1H), 8.11 (s, 1H), 8.97 (s, 1H); MS (MH+): 288.1, 290.1, 292.1.